Cas no 120-14-9 (Veratraldehyde)

Veratraldehyde Properties

Names and Identifiers

• 3,4-Dimethoxybenzaldehyde
• 3,4-DIMETHOXYBENZENECARBONAL
• FEMA 3109
• METHYL VANILLIN
• protocatechualdehyde dimethyl ether
• PROTOCATECHUIC ALDEHYDE DIMETHYL ETHER
• VANILLIN METHYL ETHER
• VERATRALDEHYDE
• VERATRIC ALDEHYDE
• VERATRUMALDEHYDE
• VERATRYL ALDEHYDE
• 3,4-dimethoxybenzaldehhyde
• 3,4-dimethoxy-benzaldehyd
• 4-O-Methylvanillin
• Benzaldehyde, 3,4-dimethoxy-veratraldehyde
• Protocatechuecaldehyde dimethyl ether
• p-Veratric aldehyde
• 3.4-Dimethoxybenzaldehyde
• 3,4-DIMETHOXYBENZALDEHYD
• 3,4-DIMETHOXYBENZALDEHYDE FOR SYNTHESIS
• 3,4-DiMethoxybenzene carbinal
• Veratraldehyd
• NSC 24521
• NSC 8500
• 3,4-Dimethoxy-benzaldehyde
• Veratral
• VERATRALALDEHYDE
• Methyl vanilline
• Methylvanillin
• Veratrum aldehyde
• 3
• AKOS BBS-00003208
• Benzaldehyde, 3,4-dimethoxy-
• 3,4-Dimethoxy benzaldehyde
• FEMA No. 3109
• 3, 4-
• Veratraldehyde,99%
• Imp. G (EP): 3,4-Dimethoxybenzaldehyde
• +Expand

• MDL： MFCD00003363
• InChIKey： WJUFSDZVCOTFON-UHFFFAOYSA-N
• Inchi： 1S/C9H10O3/c1-11-8-4-3-7(6-10)5-9(8)12-2/h3-6H,1-2H3
• SMILES： O(C([H])([H])[H])C1C([H])=C(C([H])=O)C([H])=C([H])C=1OC([H])([H])[H]
• BRN： 473899

Computed Properties

• Exact Mass: 166.062994g/mol
• Surface Charge: 0
• XLogP3: 1.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 166.062994g/mol
• Monoisotopic Mass: 166.062994g/mol
• Topological Polar Surface Area: 35.5Ų
• Heavy Atom Count: 12
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Molecular Weight: 166.17

Experimental Properties

• LogP: 1.51630
• PSA: 35.53000
• Merck: 9951
• Refractive Index: 1.5260 (estimate)
• Water Partition Coefficient: <0.1 g/100 mL at 22 ºC
• Boiling Point: 281 °C(lit.)
• Melting Point: 40-43 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 3109
• Solubility: alcohol: freely soluble
• Color/Form: Powder
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
• Solubility: Insoluble in cold water, slightly soluble in hot water, easily soluble in alcohol and ether.
• Sensitiveness: Air Sensitive
• Density: 1.1708 (rough estimate)

Veratraldehyde Security Information

• Symbol: GHS07
• RTECS：YX5088000
• WGK Germany：3
• Safety Term：S22
• Safety Instruction： S26-S22-S24/25
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xm
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 22-36/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：9-23

Veratraldehyde Customs Data

• HS CODE：2912499000
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
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• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
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• Natural Products and Extracts Flavors and Fragrances